Cas no 2741657-53-2 (rel-(1R,2R)-2-(3-Bromo-4-chlorophenyl)cyclopropanecarboxylic acid)

• Product Name: rel-(1R,2R)-2-(3-Bromo-4-chlorophenyl)cyclopropanecarboxylic acid
• CAS No: 2741657-53-2
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 5417361
• Update Time: 2025-10-29

rel-(1R,2R)-2-(3-Bromo-4-chlorophenyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• rel-(1R,2R)-2-(3-Bromo-4-chlorophenyl)cyclopropanecarboxylic acid

• Inchi： 1S/C10H8BrClO2/c11-8-3-5(1-2-9(8)12)6-4-7(6)10(13)14/h1-3,6-7H,4H2,(H,13,14)/t6-,7+/m0/s1
• InChI Key： FPJINDXMTZIVJI-NKWVEPMBSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H]1C1=CC=C(Cl)C(Br)=C1

Experimental Properties

• Density: 1.745±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 394.9±42.0 °C(Predicted)
• pka: 4.48±0.10(Predicted)

Additional information on rel-(1R,2R)-2-(3-Bromo-4-chlorophenyl)cyclopropanecarboxylic acid

Rel-(1R,2R)-2-(3-Bromo-4-chlorophenyl)cyclopropanecarboxylic Acid (CAS No. 2741657-53-2): A Comprehensive Overview

Rel-(1R,2R)-2-(3-Bromo-4-chlorophenyl)cyclopropanecarboxylic acid, identified by its CAS number 2741657-53-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its cyclopropane ring and substituted aromatic moiety, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural features of this compound make it a promising candidate for further investigation in various biological and chemical contexts.

The< strong>cyclopropane ring present in Rel-(1R,2R)-2-(3-Bromo-4-chlorophenyl)cyclopropanecarboxylic acid is a key structural element that contributes to its distinctive chemical properties. Cyclopropanes are known for their high ring strain, which can be exploited to enhance the reactivity and binding affinity of molecules. This feature makes it particularly useful in the design of enzyme inhibitors and other bioactive compounds. The< strong>3-Bromo-4-chlorophenyl substituent further enhances the molecule's potential by introducing halogen atoms that can participate in various chemical reactions, including cross-coupling reactions commonly used in organic synthesis.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. Rel-(1R,2R)-2-(3-Bromo-4-chlorophenyl)cyclopropanecarboxylic acid has been explored as a potential lead compound in several research studies. Its structural framework suggests that it may interact with biological targets in unique ways, making it a valuable asset in the search for new therapeutic interventions.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. The cyclopropane ring can be modified to optimize interactions with biological targets, while the aromatic substituents provide opportunities for further functionalization. This flexibility allows researchers to tailor the properties of the molecule to specific needs, whether it be improving solubility, enhancing bioavailability, or increasing selectivity for a particular target.

Recent studies have begun to explore the pharmacological properties of Rel-(1R,2R)-2-(3-Bromo-4-chlorophenyl)cyclopropanecarboxylic acid. Initial investigations have shown that it exhibits promising activity against certain enzymes and receptors involved in disease pathways. For instance, research has indicated that this compound may have inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. These findings suggest that Rel-(1R,2R)-2-(3-Bromo-4-chlorophenyl)cyclopropanecarboxylic acid could be developed into a novel anti-inflammatory agent.

The< strong>3-Bromo-4-chlorophenyl moiety is particularly noteworthy due to its ability to participate in various chemical transformations. For example, bromine and chlorine atoms are well-known for their reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse functional groups at specific positions on the aromatic ring, enabling the creation of complex molecular architectures. This versatility makes Rel-(1R,2R)-2-(3-Bromo-4-chlorophenyl)cyclopropanecarboxylic acid a valuable building block for synthetic chemists working on drug discovery projects.

In addition to its pharmacological potential, Rel-(1R,2R)-2-(3-Bromo-4-chlorophenyl)cyclopropanecarboxylic acid has also been studied from a computational chemistry perspective. Molecular modeling studies have been conducted to understand how this compound interacts with biological targets at the atomic level. These studies have provided insights into the binding modes of the molecule and have helped identify key residues involved in its interactions. Such information is crucial for optimizing the compound's potency and selectivity.

The synthesis of Rel-(1R,2R)-2-(3-Bromo-4-chlorophenyl)cyclopropanecarboxylic acid presents unique challenges due to its complex structure. However, advances in synthetic methodology have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as asymmetric synthesis and chiral resolution have been employed to ensure high enantiomeric purity, which is essential for pharmaceutical applications. These synthetic strategies not only highlight the compound's complexity but also demonstrate the growing capabilities of modern organic chemistry.

The future prospects for Rel-(1R,2R)-2-(3-Bromo-4-chlorophenyl)cyclopropanecarboxylic acid are promising. Ongoing research aims to further elucidate its biological activities and explore new synthetic routes that could improve its accessibility and cost-effectiveness. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of innovative therapies.

In conclusion, Rel-(1R,2R)-2-(3-Bromo-4-chlorophenyl)cyclopropanecarboxylic acid (CAS No. 2741657-53-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and promising biological activities make it a valuable asset for researchers working on novel therapeutic agents. As further studies continue to uncover its properties and applications, this compound is poised to make meaningful contributions to medicine and chemistry.